Cas no 1261675-15-3 (Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate)

• Product Name: Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate
• CAS No: 1261675-15-3
• MF: C₁₂H₁₃F₂IO₂
• MW: 354.131703138351
• CID: 4791523
• Update Time: 2025-08-05

Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate

• Inchi： 1S/C12H13F2IO2/c1-2-17-11(16)6-4-8-3-5-9(12(13)14)10(15)7-8/h3,5,7,12H,2,4,6H2,1H3
• InChI Key： UUGSWNDGXCUFOG-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=CC(=C1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate

Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate: A Comprehensive Overview

Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate, also known by its CAS number 1261675-15-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propionate ester group attached to a phenyl ring substituted with difluoromethyl and iodine groups. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

The synthesis of Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate involves a series of carefully designed organic reactions. The starting material typically begins with the corresponding phenol derivative, which undergoes iodination to introduce the iodine substituent at the para position. Subsequent steps involve the introduction of the difluoromethyl group, followed by esterification to form the propionate ester. This multi-step synthesis highlights the importance of precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have focused on understanding the electronic and steric effects introduced by the difluoromethyl and iodine substituents on the phenyl ring. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological systems. For instance, the iodine atom, being a heavy atom, can significantly alter the electronic environment of the molecule, potentially enhancing its bioactivity. Similarly, the difluoromethyl group contributes to both steric hindrance and electronic effects, making it a versatile substituent for tuning molecular properties.

In terms of applications, Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate has shown promise in various fields. In pharmacology, it has been investigated as a potential lead compound for drug development due to its unique substitution pattern, which may offer advantages in terms of bioavailability and target specificity. Additionally, its physical properties make it a candidate for use in advanced materials, such as high-performance polymers or liquid crystals.

Recent research has also explored the potential of this compound in catalytic processes. The presence of electron-withdrawing groups like difluoromethyl and iodine can activate certain positions on the phenyl ring for catalytic reactions, making it a valuable substrate for enantioselective synthesis or cross-coupling reactions. These findings underscore the versatility of Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate as a building block in organic synthesis.

In conclusion, Ethyl 3-(4'-(difluoromethyl)-3'-iodophenyl)propionate, with its CAS number 1261675-15-3, represents a fascinating example of how subtle changes in molecular structure can lead to significant variations in chemical behavior. Its unique combination of substituents makes it a valuable compound for both fundamental research and applied sciences. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.